Cas no 400075-89-0 (3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone)

• Product Name: 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone
• CAS No: 400075-89-0
• MF: C₁₂H₆Cl₂N₂OS
• MW: 297.15983915329
• CID: 6786435
• PubChem ID: 1490121
• Update Time: 2025-05-21

3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• AKOS015991870
• 11J-311S
• 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-1,2-dihydropyridin-2-one
• 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-1H-pyridin-2-one
• 400075-89-0
• 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone

• Inchi： 1S/C12H6Cl2N2OS/c13-7-4-9-10(5-8(7)14)18-12(16-9)6-2-1-3-15-11(6)17/h1-5H,(H,15,17)
• InChI Key： OYHJYRUVIDOMRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)SC(C1=CC=CNC1=O)=N2)Cl

Computed Properties

• Exact Mass: 295.9577894g/mol
• Monoisotopic Mass: 295.9577894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone

Comprehensive Overview of 3-(5,6-Dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone (CAS No. 400075-89-0): Properties, Applications, and Research Insights

The compound 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone (CAS No. 400075-89-0) is a heterocyclic organic molecule with a unique structural framework, combining a benzothiazole core and a pyridinone moiety. Its molecular formula, C₁₂H₇Cl₂N₂OS, highlights the presence of chlorine atoms, which contribute to its distinct chemical reactivity and potential applications in pharmaceutical and agrochemical research. Researchers and industry professionals frequently search for benzothiazole derivatives due to their broad biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, the demand for heterocyclic compounds like 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone has surged, driven by their relevance in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for benzothiazole-pyridinone hybrids?" This reflects the growing interest in optimizing synthesis protocols to enhance yield and purity. The compound’s CAS number 400075-89-0 is often used as a key identifier in patent literature and chemical databases, underscoring its industrial significance.

From a structural perspective, the dichloro-substituted benzothiazole unit in this compound is notable for its electron-withdrawing effects, which can influence the molecule’s binding affinity in biological systems. Computational studies, such as molecular docking, are increasingly applied to predict interactions between 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone and target proteins—a topic frequently explored in academic forums. Additionally, the pyridinone ring offers hydrogen-bonding capabilities, making it a valuable scaffold in medicinal chemistry.

Environmental and sustainability concerns have also shaped research trends around this compound. Questions like "Are chlorinated benzothiazoles biodegradable?" highlight the need for eco-friendly alternatives or degradation studies. Analytical techniques such as HPLC and LC-MS are commonly employed to monitor the stability and degradation pathways of CAS 400075-89-0 in various matrices, aligning with the broader push for green chemistry.

In material science, the π-conjugated system of 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone has sparked interest for its potential in organic electronics. Researchers investigate its optical properties, including fluorescence and charge transport, to assess suitability for OLEDs or sensors. Such applications are often linked to searches for "small-molecule semiconductors" or "organic photovoltaics," demonstrating the compound’s interdisciplinary appeal.

To summarize, 3-(5,6-dichloro-1,3-benzothiazol-2-yl)-2(1H)-pyridinone (CAS No. 400075-89-0) represents a versatile chemical entity with multifaceted applications. Its structural features, synthetic accessibility, and functional diversity make it a subject of ongoing research across pharmaceuticals, agrochemicals, and advanced materials. As scientific inquiries evolve, this compound will likely remain a focal point for innovation, addressing both fundamental and applied challenges in chemistry.